Cas no 145783-13-7 (5-Nitro-2-(propylthio)pyrimidine-4,6-diol)

• Product Name: 5-Nitro-2-(propylthio)pyrimidine-4,6-diol
• CAS No: 145783-13-7
• MF: C₇H₉N₃O₄S
• MW: 231.229059934616
• MDL: MFCD25977279
• CID: 1030976
• PubChem ID: 21696790
• Update Time: 2025-05-21

5-Nitro-2-(propylthio)pyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(propylthio)pyrimidine-4,6-diol
• S-Propyl-5-nitro-2-thiobarbituric Acid
• 4,6-Dihydroxy-5-nitro-2-(propylthio)pyrimidine
• 4-hydroxy-5-nitro-2-propylsulfanyl-1H-pyrimidin-6-one
• S-Propyl-5-nitro-2-t
• 5-nitro-2-(propylthio)pyriMdine-4,6-diol
• 4(3H)-PyriMidinone, 6-hydroxy-5-nitro-2-(propylthio)-
• AK133332
• 4(1H)-Pyrimidinone, 6-hydroxy-5-nitro-2-(propylthio)-
• PHMVMACIFWKESN-UHFFFAOYSA-N
• BCP17015
• 5-nitro-2-propylthiopyrimidine-4,6-diol
• AX8254883
• 4-hydroxy-5-nitro-2-propylsulf
• 145783-13-7
• SCHEMBL1254621
• AKOS016844821
• VFA78313
• SB55502
• DTXSID10617047
• CS-M1812
• A851056
• DB-348955
• 6-Hydroxy-5-nitro-2-(propylsulfanyl)pyrimidin-4(3H)-one
• SCHEMBL8682912
• Ticargrelor impurity 15
• DS-4697

• MDL： MFCD25977279
• Inchi： 1S/C7H9N3O4S/c1-2-3-15-7-8-5(11)4(10(13)14)6(12)9-7/h2-3H2,1H3,(H2,8,9,11,12)
• InChI Key： PHMVMACIFWKESN-UHFFFAOYSA-N
• SMILES： S(C1=NC(=C(C(N1)=O)[N+](=O)[O-])O)CCC

Computed Properties

• Exact Mass: 231.03137695g/mol
• Monoisotopic Mass: 231.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• XLogP3: 1.6

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-Nitro-2-(propylthio)pyrimidine-4,6-diol

Introduction to 5-Nitro-2-(propylthio)pyrimidine-4,6-diol (CAS No. 145783-13-7)

5-Nitro-2-(propylthio)pyrimidine-4,6-diol, identified by its Chemical Abstracts Service (CAS) number 145783-13-7, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrimidine class, a structural motif widely prevalent in bioactive molecules, particularly in nucleoside analogs and antiviral agents. The presence of both a nitro group and a propylthio substituent imparts unique electronic and steric properties, making it a versatile scaffold for further chemical modification and biological evaluation.

The structural framework of 5-Nitro-2-(propylthio)pyrimidine-4,6-diol consists of a six-membered aromatic ring fused with a nitrogen atom, typical of pyrimidine derivatives. The nitro group at the 5-position introduces a strong electron-withdrawing effect, influencing the reactivity and electronic properties of the molecule. Concurrently, the propylthio group at the 2-position provides a sulfur-rich moiety that can engage in various interactions with biological targets, including hydrogen bonding and metal coordination. The diol functionality at the 4 and 6 positions further enhances the compound's potential for further derivatization, enabling the introduction of additional pharmacophores or functional groups.

In recent years, there has been growing interest in exploring novel pyrimidine derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Pyrimidine-based compounds have been extensively studied for their roles in antiviral, anticancer, and antimicrobial applications. The nitro group in 5-Nitro-2-(propylthio)pyrimidine-4,6-diol not only contributes to its electronic properties but also serves as a handle for chemical transformations such as reduction to an amine or diazotization for further functionalization. These attributes make it a valuable intermediate in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of the nitro group and propylthio substituent creates a balance between lipophilicity and polarizability, which is often favorable for membrane permeability and target binding affinity. Furthermore, the diol groups provide additional sites for derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the molecule. This flexibility has led to its investigation as a precursor for more complex scaffolds designed to interact with specific biological pathways.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques combined with molecular docking studies have been employed to identify potential binding interactions between 5-Nitro-2-(propylthio)pyrimidine-4,6-diol and target proteins relevant to various diseases. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer metabolism and as an antagonist of viral polymerases. Such findings underscore its significance as a lead compound in medicinal chemistry.

The synthesis of 5-Nitro-2-(propylthio)pyrimidine-4,6-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group typically follows classical nitration protocols, while the propylthio substitution can be achieved through thiolysis or nucleophilic substitution reactions. The final diol functionality can be obtained via oxidation or hydrolysis of appropriate precursors. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the desired product.

In terms of pharmaceutical development, 5-Nitro-2-(propylthio)pyrimidine-4,6-diol represents an intriguing case study due to its structural complexity and functional diversity. Its ability to serve as a versatile building block has been demonstrated in several synthetic routes leading to novel drug candidates. For instance, modifications at the 5-nitro position can yield derivatives with enhanced solubility or metabolic stability, while alterations at the 2-propylthio site can improve binding affinity to specific receptors. These modifications highlight its adaptability in addressing diverse therapeutic challenges.

The compound's potential extends beyond traditional small-molecule drug development into areas such as nucleic acid analogs and prodrugs. Pyrimidine derivatives are known for their ability to mimic natural nucleobases, making them candidates for antiviral therapies targeting RNA or DNA synthesis. Additionally, prodrug strategies leveraging this scaffold could enhance bioavailability or targeted delivery systems by masking polar functionalities until metabolic activation occurs.

Evaluation of 5-Nitro-2-(propylthio)pyrimidine-4,6-diol's biological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated inhibitory effects on enzymes overexpressed in cancer cells, suggesting its role as an anti-cancer agent. Furthermore, preliminary studies indicate potential efficacy against certain viral pathogens by interfering with viral polymerase activity. These findings warrant further investigation into its mechanism of action and therapeutic potential.

The future direction of research involving 5-Nitro-2-(propylthio)pyrimidine-4,6-diol is likely to focus on optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within its framework, researchers aim to enhance its potency while minimizing off-target effects. Advances in biocatalysis and flow chemistry may also facilitate more sustainable synthesis routes for this compound.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these laboratory findings into clinical applications. Such partnerships can accelerate the development pipeline by leveraging expertise across synthetic chemistry, pharmacology, and computational biology. As our understanding of disease mechanisms evolves, compounds like 5-Nitro-2-(propylthio)pyrimidine-4,6-diol will continue to play a pivotal role in addressing unmet medical needs.